Cas no 14213-16-2 (1H-Tetrazole,5-methyl-1-phenyl-)

1H-Tetrazole,5-methyl-1-phenyl- structure
14213-16-2 structure
Product Name:1H-Tetrazole,5-methyl-1-phenyl-
CAS No:14213-16-2
MF:C8H8N4
MW:160.17592048645
CID:139928
PubChem ID:95204
Update Time:2025-04-19

1H-Tetrazole,5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole,5-methyl-1-phenyl-
    • 5-methyl-1-phenyltetrazole
    • 1-Phenyl-2-methyltetrazol
    • 1-phenyl-5-methyltetrazole
    • 2-Phenyl-5-methyltetrazole
    • 5-Methyl-1-phenyl-1H-tetrazol
    • 5-Methyl-1-phenyl-1H-tetrazole
    • 5-Methyl-1-phenyltetrazol
    • BRN 0130926
    • NSC23235
    • STK113979
    • TT-21
    • DTXSID60931361
    • SCHEMBL2736476
    • 14213-16-2
    • UNII-0I4K9S59N8
    • 1H-Tetrazole, 5-methyl-1-phenyl-
    • QYSASSWEUXOZEQ-UHFFFAOYSA-N
    • NSC-23235
    • 22706-20-3
    • AKOS003598595
    • 5-26-11-00080 (Beilstein Handbook Reference)
    • 0I4K9S59N8
    • NSC 23235
    • CCG-354038
    • Inchi: 1S/C8H8N4/c1-7-9-10-11-12(7)8-5-3-2-4-6-8/h2-6H,1H3
    • InChI Key: QYSASSWEUXOZEQ-UHFFFAOYSA-N
    • SMILES: N1(C(C)=NN=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 160.07504
  • Monoisotopic Mass: 160.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Refractive Index: 1.657
  • PSA: 43.6
  • LogP: 0.97070
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